Cas no 6753-56-6 (1-stearoyl-2-oleoyl-sn-glycero-3-phosphocholine)

• Product Name: 1-stearoyl-2-oleoyl-sn-glycero-3-phosphocholine
• CAS No: 6753-56-6
• MF: C₄₄H₈₆NO₈P
• MW: 788.129315853119
• CID: 966221
• PubChem ID: 6436018
• Update Time: 2025-04-19

1-stearoyl-2-oleoyl-sn-glycero-3-phosphocholine Chemical and Physical Properties

Names and Identifiers

• 1-stearoyl-2-oleoyl-sn-glycero-3-phosphocholine
• [3-octadecanoyloxy-2-[(Z)-octadec-9-enoyl]oxypropyl] 2-(trimethylazaniumyl)ethyl phosphate
• 1-18:0-2-18:1-phosphatidylcholine
• 18:0-18:1-PC
• 1-Sopc
• 1-Stearoyl-2-oleoyl lecithin
• 1-Steroyl-2-oleoylphosphatidylcholine
• 3,5,9-Trioxa-4-phosphaheptacosan-1-aminium, 4-hydroxy-N,N,N-trimethyl-10-oxo-7-((1-oxo-9-octadecenyl)oxy)-, inner salt, 4-oxide, (Z)-
• AC1O5KXX
• CPD-8278
• DTXSID101282771
• ATHVAWFAEPLPPQ-LNVKXUELSA-N
• 6753-56-6
• 56421-10-4
• 1-Stearoyl-2-oleoylphosphatidylcholine
• DTXSID401335911

• Inchi： 1S/C44H86NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-43(46)50-40-42(41-52-54(48,49)51-39-38-45(3,4)5)53-44(47)37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2/h21,23,42H,6-20,22,24-41H2,1-5H3/b23-21-
• InChI Key： ATHVAWFAEPLPPQ-LNVKXUELSA-N
• SMILES： P(=O)([O-])(OCC(COC(CCCCCCCCCCCCCCCCC)=O)OC(CCCCCCC/C=C\CCCCCCCC)=O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 787.60948
• Monoisotopic Mass: 787.60910570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 54
• Rotatable Bond Count: 43
• Complexity: 930
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.7
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 111.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Phosphatidylcholines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphocholines Phosphatidylcholines